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Compound of Interest

Compound Name: Beryllium sulfate tetrahydrate

Cat. No.: B1217607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of beryllium
sulfate tetrahydrate (BeSO₄·4H₂O). The document presents quantitative solubility data,

details the experimental protocols for its determination, and includes a visual representation of

the experimental workflow. This information is critical for applications in chemical synthesis,

materials science, and pharmaceutical development where precise control of solution

concentration is paramount.

Quantitative Solubility Data
The solubility of beryllium sulfate tetrahydrate in water exhibits a positive correlation with

temperature. The data compiled from various sources is summarized in the table below for

easy comparison.

Temperature (°C) Solubility ( g/100 mL of H₂O)

0 36.2

20 40.0

30 30.5

60 54.3
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Note: The value at 30°C appears anomalous compared to the general trend and is reported as

found in the cited literature.[1][2][3]

Experimental Protocols
The determination of the aqueous solubility of beryllium sulfate tetrahydrate is typically

performed using the isothermal equilibrium method. This method involves achieving a

saturated solution at a constant temperature and subsequently measuring the concentration of

the dissolved salt.

Objective: To determine the equilibrium solubility of beryllium sulfate tetrahydrate in water at

a specified temperature.

Materials:

Beryllium sulfate tetrahydrate (BeSO₄·4H₂O), analytical grade

Deionized water

Constant temperature water bath or incubator

Erlenmeyer flasks with stoppers

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.45 µm pore size)

Calibrated thermometer

Analytical balance

Drying oven

Desiccator

Appropriate glassware (pipettes, burettes, volumetric flasks)

Procedure:
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Preparation of Saturated Solution:

An excess amount of beryllium sulfate tetrahydrate is added to a known volume of

deionized water in an Erlenmeyer flask. The excess solid ensures that the solution

becomes saturated.

The flask is securely stoppered to prevent evaporation.

Equilibration:

The flask containing the mixture is placed in a constant temperature water bath set to the

desired temperature.

The solution is continuously agitated using a magnetic stirrer to facilitate the dissolution

process and ensure the system reaches equilibrium.

Equilibrium is typically achieved within 24-48 hours, a point at which the concentration of

the dissolved salt no longer changes over time. This can be verified by taking

measurements at different time intervals until a consistent value is obtained.

Sample Withdrawal and Filtration:

Once equilibrium is reached, agitation is stopped, and the excess solid is allowed to settle.

A sample of the supernatant (the clear liquid above the solid) is carefully withdrawn using

a syringe.

The syringe is immediately fitted with a filter to remove any undissolved microcrystals, and

the filtrate is collected in a pre-weighed container. This step is crucial to avoid

overestimation of the solubility.

Concentration Analysis (Gravimetric Method):

A known mass of the clear, saturated solution is transferred to a pre-weighed evaporating

dish.

The dish is placed in a drying oven at a temperature sufficient to evaporate the water but

below the decomposition temperature of the anhydrous salt (e.g., 110-120°C).
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The dish is heated until a constant weight of the dry beryllium sulfate is achieved.

The dish is then cooled in a desiccator to prevent rehydration before the final weighing.

Calculation of Solubility:

The mass of the dissolved beryllium sulfate is determined by subtracting the weight of the

empty evaporating dish from the final weight of the dish with the dried salt.

The mass of the water in the sample is calculated by subtracting the mass of the dried salt

from the initial mass of the saturated solution sample.

The solubility is then expressed as grams of beryllium sulfate per 100 mL of water, taking

into account the density of water at the experimental temperature.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental determination of the

solubility of beryllium sulfate tetrahydrate.
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Caption: Experimental workflow for determining the solubility of beryllium sulfate
tetrahydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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